Cas no 111757-57-4 (a-D-Glucopyranoside,1,3,4,6-tetra-O-sulfo-b-D-fructofuranosyl, tetrakis(hydrogen sulfate), potassium salt (9CI))

a-D-Glucopyranoside,1,3,4,6-tetra-O-sulfo-b-D-fructofuranosyl, tetrakis(hydrogen sulfate), potassium salt (9CI) structure
111757-57-4 structure
Product Name:a-D-Glucopyranoside,1,3,4,6-tetra-O-sulfo-b-D-fructofuranosyl, tetrakis(hydrogen sulfate), potassium salt (9CI)
CAS No:111757-57-4
MF:C12H21KO35S8
MW:1020.89243865013
CID:149724
PubChem ID:23671764
Update Time:2025-04-19

a-D-Glucopyranoside,1,3,4,6-tetra-O-sulfo-b-D-fructofuranosyl, tetrakis(hydrogen sulfate), potassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside,1,3,4,6-tetra-O-sulfo-b-D-fructofuranosyl, tetrakis(hydrogen sulfate), potassium salt (9CI)
    • a-D-Glucopyranoside,1,3,4,6-tetra-O-sulfo-b-D-fructofuranosyl, tetrakis(hydrogen sulfate), pot...
    • SUCROSE OCTASULFATE POTASSIUM SALT
    • aacetate
    • D-(+)-Sucrose octaacetate
    • D-SucroseOctoacetate
    • OCTAACETYLSUCROSE
    • octa-O-acetyl-sucrose
    • potassium salt of sucrose octasulfate
    • potassium sucrose octasulfate
    • potassium sucrose octasulphate
    • Soa
    • Sucrose OCLaacetate
    • Sucrose octa actate
    • sucrose octa-acetate
    • SUCROSE OCTACETATE
    • sucrose sulfate
    • 111757-57-4
    • alpha-D-Glucopyranoside, 1,3,4,6-tetra-O-sulfo-beta-D-fructofuranosyl, tetrakis(hydrogen sulfate), potassium salt
    • potassium;[(2R,3R,4S,5S)-5-[(2S,3R,4S,5R,6R)-6-(hydroxymethyl)-2,3,4,5-tetrasulfooxyoxan-2-yl]-3,4-disulfooxy-5-(sulfooxymethyl)oxolan-2-yl]methyl sulfate
    • Inchi: 1S/C12H22O35S8.K/c13-1-4-6(42-50(20,21)22)8(44-52(26,27)28)10(46-54(32,33)34)12(41-4,47-55(35,36)37)11(3-39-49(17,18)19)9(45-53(29,30)31)7(43-51(23,24)25)5(40-11)2-38-48(14,15)16;/h4-10,13H,1-3H2,(H,14,15,16)(H,17,18,19)(H,20,21,22)(H,23,24,25)(H,26,27,28)(H,29,30,31)(H,32,33,34)(H,35,36,37);/q;+1/p-1/t4-,5-,6-,7-,8+,9+,10-,11+,12+;/m1./s1
    • InChI Key: YROVZGMVPRDQFW-RLOFLVODSA-M
    • SMILES: [K+].S(=O)(=O)(O)O[C@@]1([C@@H]([C@H]([C@@H]([C@@H](CO)O1)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)[C@]1(COS(=O)(=O)O)[C@H]([C@@H]([C@@H](COS(=O)(=O)[O-])O1)OS(=O)(=O)O)OS(=O)(=O)O

Computed Properties

  • Exact Mass: 1285.42000
  • Monoisotopic Mass: 1019.72661
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 35
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 20
  • Complexity: 2280
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 617

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 626.17000
  • LogP: -0.87320
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